Cas no 81683-96-7 (2H-Pyran-2-one, tetrahydro-6-(hydroxymethyl)-)

• Product name: 2H-Pyran-2-one, tetrahydro-6-(hydroxymethyl)-
• CAS No: 81683-96-7
• MF: C₆H₁₀O₃
• MW: 130.1418
• CID: 1805628
• PubChem ID: 9877371

2H-Pyran-2-one, tetrahydro-6-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, tetrahydro-6-(hydroxymethyl)-
• 6-(hydroxymethyl)oxan-2-one
• 6-(hydroxymethyl)tetrahydro-2H-pyran-2-one
• WQVYSSMFIVWPCR-UHFFFAOYSA-N
• 6-(hydroxymethyl)-tetrahydro-pyran-2-one
• SCHEMBL863827
• delta-hydroxymethyl-delta-valerolactone
• 81683-96-7
• 6-methyloltetrahydropyran-2-one

• Inchi： InChI=1S/C6H10O3/c7-4-5-2-1-3-6(8)9-5/h5,7H,1-4H2
• InChI Key： WQVYSSMFIVWPCR-UHFFFAOYSA-N
• SMILES： C1CC(OC(=O)C1)CO

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų